N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide

• IUPAC Name: N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H12N4O4S/c13-7-1-9-15(10-2-8-14)21(19,20)12-5-3-11(4-6-12)16(17)18/h3-6H,1-2,9-10H2
• InChI Key: URHVWICCNBUQML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])S(=O)(=O)N(CCC#N)CCC#N
• Molecular Formula: C12H12N4O4S
• Molecular Weight: 308.32 g/mol

Description

N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide, also known as BNBS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BNBS is a sulfonamide derivative that has been synthesized through different methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide involves its ability to bind to the colchicine binding site of tubulin, which is essential for microtubule polymerization. N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide inhibits microtubule polymerization by preventing the formation of stable microtubules, leading to cell cycle arrest and apoptosis. This mechanism has been studied extensively in cancer cells and has shown promising results as a potential anticancer agent.
Biochemical and Physiological Effects:
N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide has been shown to have several biochemical and physiological effects, including its ability to inhibit microtubule polymerization, induce apoptosis, and disrupt protein-protein interactions. In addition, N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide has been shown to have low toxicity levels, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide for lab experiments is its high purity levels, which can be obtained through optimized synthesis methods. In addition, N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide has low toxicity levels, making it a safe chemical for handling in the laboratory. However, one of the limitations of N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide is its low solubility in water, which can affect its effectiveness in certain applications.

Future Directions

There are several future directions for N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide research, including its further development as a potential anticancer agent, its use in the synthesis of novel materials with unique properties, and its application in protein-protein interaction studies. In addition, further studies are needed to optimize the synthesis methods of N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide to obtain higher yields and purity levels. Overall, N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide has shown promising results in various scientific research applications and has the potential to be further developed for various fields.

Scientific Research Applications

N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide has shown promising results as a potential anticancer agent due to its ability to inhibit tubulin polymerization and induce apoptosis in cancer cells. In biochemistry, N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide has been used as a tool to study protein-protein interactions and protein-ligand binding. In materials science, N,N-bis(2-cyanoethyl)-4-nitrobenzenesulfonamide has been used as a building block for the synthesis of novel materials with unique properties.